Cas no 2248213-78-5 ((2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid)

• Product Name: (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid
• CAS No: 2248213-78-5
• MF: C₁₁H₁₈O₃
• MW: 198.258823871613
• CID: 5854471
• PubChem ID: 137938238
• Update Time: 2025-11-02

(2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2248213-78-5
• EN300-6506042
• (2S)-2-{6-oxaspiro[3.5]nonan-7-yl}propanoic acid
• (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid

• Inchi： 1S/C11H18O3/c1-8(10(12)13)9-3-6-11(7-14-9)4-2-5-11/h8-9H,2-7H2,1H3,(H,12,13)/t8-,9?/m0/s1
• InChI Key： WNIVVHASOOQJBO-IENPIDJESA-N
• SMILES： O1C([C@@H](C(=O)O)C)CCC2(C1)CCC2

Computed Properties

• Exact Mass: 198.125594432g/mol
• Monoisotopic Mass: 198.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.5Ų

Additional information on (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid

Comprehensive Guide to (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid (CAS No. 2248213-78-5): Properties, Applications, and Market Insights

(2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid (CAS No. 2248213-78-5) is a specialized organic compound gaining attention in pharmaceutical and material science research. This chiral spirocyclic derivative exhibits unique structural features that make it valuable for drug discovery and advanced material synthesis. With the growing demand for spirocyclic compounds in medicinal chemistry, this molecule has emerged as a promising building block for novel therapeutic agents.

The compound belongs to the class of oxaspirocyclic carboxylic acids, characterized by a 6-oxaspiro[3.5]nonane core structure with a propanoic acid substituent at the 7-position. Its chiral center at the 2-position (S-configuration) makes it particularly interesting for asymmetric synthesis applications. Researchers are increasingly focusing on such spirocyclic scaffolds due to their potential to improve drug-like properties, including metabolic stability and membrane permeability.

Current research trends highlight the importance of spirocyclic motifs in addressing modern drug discovery challenges. The (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid structure offers several advantages: enhanced three-dimensionality compared to flat aromatic systems, improved solubility profiles, and reduced conformational flexibility that can lead to more selective target binding. These properties align with the pharmaceutical industry's search for novel drug-like scaffolds that can overcome limitations of traditional molecular frameworks.

In material science applications, CAS 2248213-78-5 serves as a precursor for functional polymers and liquid crystals. The spirocyclic architecture imparts rigidity to polymer backbones while the carboxylic acid group provides a handle for further modification. Recent studies explore its potential in creating high-performance materials with tailored thermal and mechanical properties, particularly for specialty coatings and electronic applications.

The synthesis of (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid typically involves asymmetric catalytic methods to establish the chiral center, followed by spirocyclization strategies. Modern synthetic approaches emphasize atom economy and green chemistry principles, reflecting the growing emphasis on sustainable chemical production. Researchers are particularly interested in developing efficient routes to this compound due to its potential as a versatile synthetic intermediate.

Analytical characterization of 2248213-78-5 employs advanced techniques including chiral HPLC for enantiomeric purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight verification. The compound typically appears as a white to off-white crystalline solid with defined melting characteristics, though polymorph screening remains an active area of investigation to ensure consistent material properties.

Market analysis indicates growing interest in spirocyclic building blocks like (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid, driven by pharmaceutical companies seeking novel chemical space for drug development. The global market for advanced pharmaceutical intermediates is projected to expand significantly, with specialty compounds showing particular growth potential. Custom synthesis providers are increasingly offering this molecule to support drug discovery programs.

Storage and handling recommendations for CAS 2248213-78-5 emphasize protection from moisture and oxidation. The compound should be stored under inert atmosphere at controlled temperatures to maintain stability. While not classified as hazardous under standard conditions, proper laboratory practices should always be followed when working with any chemical substance.

Future research directions for (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid include exploration of its biological activity profiles, development of novel derivatives through structure-activity relationship studies, and optimization of synthetic routes for large-scale production. The compound's unique three-dimensional structure makes it particularly valuable for addressing challenging biological targets in areas such as CNS disorders and infectious diseases.

For researchers considering 2248213-78-5 for their projects, several key questions should be addressed: What are the optimal conditions for introducing diverse functional groups to the spirocyclic core? How does the stereochemistry influence biological activity in different target classes? What are the most efficient synthetic routes that balance yield, purity, and cost-effectiveness? Addressing these questions will further unlock the potential of this versatile chiral building block.

The growing body of literature on spirocyclic compounds suggests that (2S)-2-(6-Oxaspiro[3.5]nonan-7-yl)propanoic acid will continue to attract research interest. Its combination of structural novelty, synthetic accessibility, and potential biological relevance positions it as an important tool for modern chemical research. As the pharmaceutical industry seeks to explore underexplored chemical space, such three-dimensional scaffolds are likely to play increasingly important roles in drug discovery pipelines.